N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-1-naphthamide

• IUPAC Name: N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H17N5O2/c1-12-11-18(26)23-20(21-12)25-17(10-13(2)24-25)22-19(27)16-9-5-7-14-6-3-4-8-15(14)16/h3-11H,1-2H3,(H,22,27)(H,21,23,26)
• InChI Key: MWBQFHHSEPZLNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H17N5O2
• Molecular Weight: 359.4 g/mol
• CAS No.: 1004638-07-6

Description

N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-1-naphthamide is a useful research compound. Its molecular formula is C20H17N5O2 and its molecular weight is 359.389. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of pyrimidine linked pyrazole heterocyclic compounds, including structures related to N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-1-naphthamide, has been reported through microwave irradiative cyclocondensation. These compounds have been characterized by various spectroscopic techniques and evaluated for their insecticidal and antibacterial potential (Deohate & Palaspagar, 2020).

Biological Activities

• Antitumor Activity

  Microwave-assisted synthesis has been applied to create pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones with potential antitumor activity. Some compounds exhibited significant activity against cancer cell lines in vitro assays (Insuasty et al., 2013).

• Antimicrobial and Anti-Xanthine Oxidase Activities

  Novel pyrazolopyridine, furopyridine, and pyridine derivatives, including naphthyl moieties, have been synthesized and evaluated for their anti-xanthine oxidase, anti-soybean lipoxygenase, and cytotoxic activities. These compounds have shown moderate to weak inhibitory effects on xanthine oxidase and soybean lipoxygenase but significant cytotoxic activities against various cancer cell lines (Abdel-Rahman et al., 2021).

Antioxidant Activity

Some heterocyclic compounds derived from 2-acetylnaphthalene, potentially including similar structures to this compound, have demonstrated promising antioxidant activity using the DPPH method (Taha, 2012).